Cas no 53092-85-6 (Azure II Eosin)

• Product Name: Azure II Eosin
• CAS No: 53092-85-6
• MF: C₅₁H₄₀Br₄Cl₂N₆Na₂O₅S₂
• MW: 1317.53204631805
• MDL: MFCD00084753
• CID: 89740
• Update Time: 2025-06-09

Azure II Eosin Chemical and Physical Properties

Names and Identifiers

• Azure II Eosin
• AZURE II EOSINATE
• disodium,[7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium,dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate,d
• disodium,[7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium,dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate,dichloride
• Azure Ⅱ-eosin
• AZURE II-EOSIN FOR MICROSCOPY
• AZURE II EOSIN, BIOLOGICAL STAIN
• CI NO 52010/52015/45380
• AZUR 2 EOSIN
• AZUR B/METHYLENE BLUE/EOSIN
• AZURE II-EOSIN

• MDL： MFCD00084753
• Inchi： 1S/C20H8Br4O5.C16H18N3S.C15H15N3S.2ClH.2Na/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25;1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;1-16-10-4-6-12-14(8-10)19-15-9-11(18(2)3)5-7-13(15)17-12;;;;/h1-6,25H,(H,27,28);5-10H,1-4H3;4-9H,1-3H3;2*1H;;/q;+1;;;;2*+1/p-3
• InChI Key： CSDDIABEPMTRIP-UHFFFAOYSA-K
• SMILES： C1(C2C=CC=CC=2C([O-])=O)C2C=C(C([O-])=C(Br)C=2OC2=C(Br)C(=O)C(Br)=CC=12)Br.C12C=C(C=CC=1N=C1C=C/C(=[N+](\C)/C)/C=C1S2)N(C)C.C12=C/C(/C=CC1=NC1C=CC(NC)=CC=1S2)=[N+](/C)\C.[Na+].[Na+].[Cl-].[Cl-]

Computed Properties

• Exact Mass: 1311.84000
• Monoisotopic Mass: 1311.840755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 72
• Rotatable Bond Count: 5
• Complexity: 1630
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 178

Experimental Properties

• Color/Form: Dark green powder. It is a mixture of methylene blue \ azure I and eosin
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 196.95000
• LogP: 5.17660
• Solubility: Soluble in ethanol \ methanol and glycerol, slightly soluble in water
• Vapor Pressure: No data available

Azure II Eosin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+ P351+P338
• WGK Germany：3
• Hazard Category Code： R41
• Safety Instruction： S22-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Azure II Eosin

Azure II Eosin: A Comprehensive Overview

Azure II Eosin, also known by its CAS number 53092-85-6, is a fluorescent dye that has garnered significant attention in the scientific community due to its unique properties and versatile applications. This compound belongs to the family of eosin-based dyes, which are widely used in various fields such as biological imaging, sensors, and fluorescent labeling. The name "Azure II" refers to its specific spectral characteristics, making it a valuable tool in modern fluorescence-based techniques.

The molecular structure of Azure II Eosin plays a crucial role in its functionality. It consists of a chromophore system that absorbs light in the visible spectrum and emits fluorescence in the red region. This property makes it highly suitable for applications where red fluorescence is desired, such as in deep tissue imaging or intracellular tracking. Recent studies have highlighted the importance of optimizing the chromophore structure to enhance both the brightness and photostability of Azure II Eosin, ensuring its reliability in long-term experiments.

In terms of biological applications, Azure II Eosin has been extensively used as a cell tracker and a probe for intracellular pH sensing. Its ability to fluoresce under physiological conditions makes it an ideal candidate for live-cell imaging. Researchers have also explored its potential in tracking organelles such as mitochondria and lysosomes, providing insights into cellular dynamics and processes. The latest advancements in this area have focused on improving the targeting efficiency of Azure II Eosin through conjugation with specific biomolecules, enabling more precise and specific imaging.

Beyond biological applications, Azure II Eosin has found utility in environmental sensing and chemical analysis. Its sensitivity to environmental changes, such as pH variations or the presence of certain ions, makes it a promising candidate for developing fluorescent sensors. Recent studies have demonstrated its ability to detect heavy metal ions like mercury and lead with high accuracy, opening new avenues for environmental monitoring. The development of sensors based on Azure II Eosin has been further enhanced by incorporating nanotechnology, leading to more sensitive and selective detection systems.

The synthesis of Azure II Eosin involves a multi-step process that requires careful control over reaction conditions to ensure high purity and stability. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing the environmental impact of its production. These methods include the use of biodegradable solvents and catalysts, as well as minimizing waste generation. Such sustainable practices are becoming increasingly important in the chemical industry, aligning with global efforts to promote eco-friendly manufacturing.

In conclusion, Azure II Eosin (CAS 53092-85-6) is a versatile fluorescent dye with a wide range of applications across various scientific disciplines. Its unique properties, including bright red fluorescence and sensitivity to environmental changes, make it an invaluable tool in fields such as biology, chemistry, and environmental science. As research continues to uncover new applications and optimize its synthesis, Azure II Eosin is poised to remain a key player in the development of advanced fluorescence-based technologies.